4-(4-chlorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C24H19ClN2O4
• Molecular Weight: 434.9 g/mol
• IUPAC Name: (E)-(4-chlorophenyl)-[2-(4-methoxyphenyl)-4,5-dioxo-1-(pyridin-1-ium-3-ylmethyl)pyrrolidin-3-ylidene]methanolate
• InChI: InChI=1S/C24H19ClN2O4/c1-31-19-10-6-16(7-11-19)21-20(22(28)17-4-8-18(25)9-5-17)23(29)24(30)27(21)14-15-3-2-12-26-13-15/h2-13,21,28H,14H2,1H3/b22-20+
• InChI Key: XWDDUKPDZKYGMW-LSDHQDQOSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)Cl)\[O-])/C(=O)C(=O)N2CC4=C[NH+]=CC=C4
• SMILES: COC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)O)C(=O)C(=O)N2CC4=CN=CC=C4
• Canonical SMILES: COC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)Cl)[O-])C(=O)C(=O)N2CC4=C[NH+]=CC=C4

Description

4-(4-chlorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained attention in the scientific community due to its potential for use in various research applications. This compound is commonly referred to as C16 or Ro-31-8220 and is a potent inhibitor of protein kinase C (PKC).

Mechanism of Action

C16 works by inhibiting 4-(4-chlorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one, which is an enzyme that plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. 4-(4-chlorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is also involved in the regulation of ion channels, receptors, and other signaling pathways. By inhibiting 4-(4-chlorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one, C16 prevents the activation of various signaling pathways, resulting in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that C16 has various biochemical and physiological effects, including reducing the growth and proliferation of cancer cells, reducing inflammation, and improving cardiovascular health. C16 has also been shown to have neuroprotective effects and may be useful in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using C16 in lab experiments is its potency as a 4-(4-chlorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one inhibitor. C16 is a highly specific inhibitor of 4-(4-chlorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one and has been shown to be effective at low concentrations. However, one limitation of using C16 is its potential toxicity. Studies have shown that C16 can be toxic to certain cell types, and caution should be taken when using this compound in lab experiments.

Future Directions

There are several potential future directions for research involving C16. One area of research is the development of C16 analogs that may be more effective or less toxic than the original compound. Additionally, further studies are needed to fully understand the potential applications of C16 in treating neurological disorders and cardiovascular diseases. Finally, more research is needed to fully understand the potential side effects and toxicity of C16 in humans.
Conclusion:
In conclusion, 4-(4-chlorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is a promising compound with potential applications in various research areas, including cancer treatment, neurological disorders, and cardiovascular diseases. While there are limitations to using this compound in lab experiments, further research is needed to fully understand its potential benefits and limitations.

Synthesis Methods

The synthesis of C16 involves the reaction of 4-chlorobenzoyl chloride with 3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by column chromatography to obtain the final product.

Scientific Research Applications

C16 has been extensively studied for its potential use in various research applications, including cancer treatment, neurological disorders, and cardiovascular diseases. Due to its ability to inhibit 4-(4-chlorobenzoyl)-3-hydroxy-5-(4-methoxyphenyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one, C16 has been shown to have anti-tumor properties and has been studied as a potential cancer treatment. Additionally, C16 has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. C16 has also been shown to have potential cardiovascular benefits, including reducing the risk of heart attack and stroke.